Cas no 13162-47-5 (2,4-Dodecadienal)

2,4-Dodecadienal structure
2,4-Dodecadienal structure
Product Name:2,4-Dodecadienal
CAS No:13162-47-5
MF:C12H20O
MW:180.286603927612
CID:1228740
PubChem ID:30748
Update Time:2025-04-20

2,4-Dodecadienal Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dodecadienal
    • DTXSID10865006
    • 13162-47-5
    • dodec-2,4-dienal
    • 21662-15-7
    • CID 30748
    • dodeca-2,4-dienal
    • Inchi: 1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h8-12H,2-7H2,1H3
    • InChI Key: QKTZBZWNADPFOL-UHFFFAOYSA-N
    • SMILES: O=CC=CC=CCCCCCCC

Computed Properties

  • Exact Mass: 180.1515
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.